![molecular formula C13H25NO B6634330 1-Hept-6-enyl-3-methylpiperidin-4-ol](/img/structure/B6634330.png)
1-Hept-6-enyl-3-methylpiperidin-4-ol
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Overview
Description
1-Hept-6-enyl-3-methylpiperidin-4-ol, also known as HM-11, is a chemical compound that belongs to the class of piperidine derivatives. It is a synthetic compound that has been extensively studied for its potential use in scientific research. HM-11 has a unique chemical structure that makes it a valuable tool for investigating various biological processes.
Mechanism of Action
1-Hept-6-enyl-3-methylpiperidin-4-ol acts as a potent agonist for the nicotinic acetylcholine receptor. It binds to the receptor and activates it, leading to the release of neurotransmitters such as dopamine and acetylcholine. This activation of the receptor has been shown to have various effects on the nervous system, including the enhancement of learning and memory.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to enhance the release of dopamine and acetylcholine, which are neurotransmitters that play a crucial role in the nervous system. This compound has also been shown to improve learning and memory in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-Hept-6-enyl-3-methylpiperidin-4-ol in lab experiments is its high potency and selectivity for the nicotinic acetylcholine receptor. This makes it a valuable tool for investigating the role of this receptor in various biological processes. However, one of the limitations of using this compound is its high cost and limited availability, which can make it challenging to use in large-scale experiments.
Future Directions
There are several future directions for research on 1-Hept-6-enyl-3-methylpiperidin-4-ol. One potential area of research is the investigation of its potential as a therapeutic agent for diseases such as Alzheimer's and Parkinson's. Another area of research is the development of new ligands for the nicotinic acetylcholine receptor based on the structure of this compound. Additionally, further studies are needed to investigate the long-term effects of this compound on the nervous system and its potential for addiction and abuse.
Synthesis Methods
1-Hept-6-enyl-3-methylpiperidin-4-ol can be synthesized using a multi-step process that involves the reaction of a piperidine derivative with an alkene. The most commonly used method for synthesizing this compound involves the reaction of 1-methylpiperidine with 1-heptene in the presence of a catalyst. The resulting product is then purified using various techniques, such as column chromatography, to obtain pure this compound.
Scientific Research Applications
1-Hept-6-enyl-3-methylpiperidin-4-ol has been used in a wide range of scientific research applications, including neuroscience, pharmacology, and biochemistry. One of the most significant applications of this compound is its use as a ligand for the nicotinic acetylcholine receptor. This receptor plays a crucial role in the nervous system and has been implicated in various diseases, such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
1-hept-6-enyl-3-methylpiperidin-4-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H25NO/c1-3-4-5-6-7-9-14-10-8-13(15)12(2)11-14/h3,12-13,15H,1,4-11H2,2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQTIZVYLLGRCLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCC1O)CCCCCC=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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